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(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-1-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinolin-5-one (3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-1-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinolin-5-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0476819
InChI: InChI=1S/C31H25F3N2O4/c1-17-9-11-18(12-10-17)29(38)28-26(19-13-14-24-25(15-19)40-16-39-24)27-22(7-4-8-23(27)37)36(30(28)35)21-6-3-2-5-20(21)31(32,33)34/h2-3,5-6,9-15,26,35,38H,4,7-8,16H2,1H3/b29-28+,35-30?
SMILES: CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)O
Molecular Formula: C31H25F3N2O4
Molecular Weight: 546.5g/mol

(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-1-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinolin-5-one

CAS No.:

Cat. No.: VC0476819

Molecular Formula: C31H25F3N2O4

Molecular Weight: 546.5g/mol

* For research use only. Not for human or veterinary use.

(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-1-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinolin-5-one -

Specification

Molecular Formula C31H25F3N2O4
Molecular Weight 546.5g/mol
IUPAC Name (3E)-4-(1,3-benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-1-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinolin-5-one
Standard InChI InChI=1S/C31H25F3N2O4/c1-17-9-11-18(12-10-17)29(38)28-26(19-13-14-24-25(15-19)40-16-39-24)27-22(7-4-8-23(27)37)36(30(28)35)21-6-3-2-5-20(21)31(32,33)34/h2-3,5-6,9-15,26,35,38H,4,7-8,16H2,1H3/b29-28+,35-30?
Standard InChI Key KZZBWBYOQFJKKD-MMVPRODGSA-N
SMILES CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)O

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